Cas no 2870642-63-8 (3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione)

• Product Name: 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione
• CAS No: 2870642-63-8
• MF: C₁₉H₁₅N₅O₃
• MW: 361.354103326797
• CID: 6024867
• Update Time: 2025-05-20

3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione

• Inchi： 1S/C19H15N5O3/c20-23-22-14-5-3-11(4-6-14)12-1-2-13-10-24(19(27)15(13)9-12)16-7-8-17(25)21-18(16)26/h1-6,9,16H,7-8,10H2,(H,21,25,26)
• InChI Key： RKCUJHSUKCEXMO-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC(N2CC3=C(C2=O)C=C(C2=CC=C(N=[N+]=[N-])C=C2)C=C3)C1=O

Additional information on 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione

Introduction to Compound with CAS No. 2870642-63-8 and Product Name: 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione

The compound with the CAS number 2870642-63-8 and the product name 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The molecular framework of this compound integrates several key pharmacophoric elements that make it a promising candidate for further investigation.

At the core of this compound's structure lies a piperidinedione moiety, which is known for its versatility in medicinal chemistry. Piperidinediones have been extensively studied for their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding. The presence of this motif in 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol-2-yl]-2,6-piperidinedione suggests that it may exhibit similar properties, making it a valuable scaffold for designing novel therapeutic agents.

Additionally, the compound features a 4-Azidophenyl substituent, which introduces a high reactivity that can be exploited in various synthetic transformations. Azido groups are widely used in medicinal chemistry due to their ability to participate in click chemistry reactions, such as azide-alkyne cycloadditions. These reactions allow for the rapid and efficient construction of complex molecular architectures, which can be crucial in the development of new drugs. The incorporation of the 4-Azidophenyl group into the molecular structure of this compound opens up numerous possibilities for further functionalization and derivatization.

The 1,3-dihydro-1-oxo-2H-isoindol moiety is another critical component of this compound that contributes to its potential biological activity. Isoindoles are a class of heterocyclic compounds that have been shown to possess a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms within the 1,3-dihydro-1-oxo-2H-isoindol ring system may play a crucial role in determining the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding sites and interactions between the compound and target proteins or enzymes. In the case of 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxo-2H-isoindol]-2,6-piperidinedione, computational studies have suggested that it may interact with enzymes involved in metabolic pathways relevant to various diseases.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidinedione core, followed by functionalization with the 4-Azidophenyl group and integration into the 1,3-dihydro-1-oxo-2H-isoindol scaffold. Each step requires precise optimization to maximize efficiency and minimize side reactions.

In terms of potential applications, this compound shows promise in several areas of pharmaceutical research. Its structural features suggest that it may be effective against diseases characterized by dysregulated metabolic pathways or aberrant enzyme activity. For instance, studies have indicated that compounds containing piperidinediones may have therapeutic potential in treating metabolic disorders such as diabetes and obesity.

Furthermore, the reactivity introduced by the 4-Azidophenyl group allows for further derivatization into more complex molecules. This flexibility makes it an attractive scaffold for designing libraries of compounds for high-throughput screening (HTS) campaigns. HTS is a widely used technique in drug discovery that involves testing thousands or millions of compounds against a specific biological target to identify lead candidates for further development.

The integration of modern synthetic methodologies has also facilitated the preparation of analogs and derivatives of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled researchers to introduce additional functional groups or modify existing ones with high precision. These modifications can fine-tune the biological activity and pharmacokinetic properties of the compound, making it more suitable for therapeutic use.

Ethical considerations are paramount in pharmaceutical research, particularly when dealing with compounds intended for human use. Rigorous safety evaluations must be conducted before any clinical trials can begin. These evaluations include toxicology studies to assess potential side effects and pharmacokinetic studies to understand how the compound is absorbed, distributed, metabolized, and excreted by the body.

The role of collaboration in advancing pharmaceutical research cannot be overstated. Multi-disciplinary teams comprising chemists, biologists, pharmacologists, and clinicians work together to translate laboratory discoveries into viable therapeutic agents. The development pipeline for 3-[6-(4-Azidophenyl)-1,3-dihydro-1-oxyo-H-isindol]-2,-6-piperidine dione exemplifies this collaborative approach.

In conclusion, 3-[6-(4-Azido phenyl)-13-Dihydro -13-Oxo - 12 H - Iso indol -12 - yl] - 26 - Piperidine dione (CAS No 2870642638) stands as a testament to the progress being made in pharmaceutical chemistry. Its unique structural features combined with its potential biological activity make it an exciting candidate for further investigation. As research continues，this compound holds promise not only as a lead molecule but also as an inspiration for future discoveries in drug development。